Cas no 2172074-80-3 (6-iodo-5-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 6-iodo-5-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2172074-80-3
• MF: C₇H₆IN₃
• MW: 259.047112941742
• CID: 6406228
• PubChem ID: 154727448
• Update Time: 2025-10-19

6-iodo-5-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-5-methyl-1,2,4triazolo1,5-apyridine
• 6-iodo-5-methyl-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine, 6-iodo-5-methyl-
• 2172074-80-3
• EN300-1592185

• Inchi： 1S/C7H6IN3/c1-5-6(8)2-3-7-9-4-10-11(5)7/h2-4H,1H3
• InChI Key： PMXGRSVGBIQWAZ-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(C)=C(I)C=C2

Computed Properties

• Exact Mass: 258.96064g/mol
• Monoisotopic Mass: 258.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 2.07±0.1 g/cm3(Predicted)
• pka: 2.10±0.30(Predicted)

Additional information on 6-iodo-5-methyl-1,2,4triazolo1,5-apyridine

6-Iodo-5-Methyl-1,2,4-Triazolo[1,5-A]Pyridine: A Comprehensive Overview

The compound 6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyridine, identified by the CAS number CAS No. 2172074-80-3, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of an iodine atom at the 6-position and a methyl group at the 5-position imparts distinct chemical reactivity and physical characteristics to this molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyridine. Researchers have employed a variety of strategies, including metal-catalyzed coupling reactions and multi-component synthesis techniques, to construct this compound with high purity and yield. These methods not only enhance the scalability of production but also open avenues for further functionalization of the molecule for specialized applications.

The structural uniqueness of CAS No. 2172074-80-3 makes it an attractive candidate for use in drug discovery programs. Its ability to act as a bioisostere or a scaffold in medicinal chemistry has been explored in recent studies. For instance, investigations into its potential as an anti-inflammatory agent or a modulator of cellular signaling pathways have shown promising results in preclinical models.

In the realm of materials science, 6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyridine has found applications as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties make it suitable for use in light-emitting diodes (LEDs) and photovoltaic cells. Recent research has focused on optimizing its integration into these devices to enhance performance metrics such as efficiency and stability.

The compound's role in analytical chemistry is another area of active research. Due to its distinct UV-vis absorption properties and fluorescence characteristics, it has been utilized as a sensing material for detecting trace amounts of metal ions or organic analytes in complex matrices. These sensing applications leverage the molecule's ability to undergo conformational changes upon interaction with target analytes.

From an environmental standpoint, studies have been conducted to assess the biodegradability and eco-toxicological impact of CAS No. 2172074-80-3. These studies are crucial for ensuring that its use in industrial and pharmaceutical settings does not pose significant risks to ecosystems or human health.

In summary, 6-iodo-5-methyl-1,2,4-triazolo[1,5-a]pyridine, with its unique chemical structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, materials science, analytical chemistry, and environmental studies. As research progresses and new synthetic routes emerge, this compound is poised to play an even more significant role in advancing technological and therapeutic innovations.